Cas no 55228-50-7 (Benzoic acid, 2-[[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-)

• Product Name: Benzoic acid, 2-[[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-
• CAS No: 55228-50-7
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 352496
• PubChem ID: 12334840
• Update Time: 2025-04-19

Benzoic acid, 2-[[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(5-butoxy-1-phenyl-1H-pyrazol-3-yl)carbonyl]amino]-
• 2-[(5-butoxy-1-phenylpyrazole-3-carbonyl)amino]benzoic acid
• 55228-50-7
• 2-[(5-Butoxy-1-phenyl-1H-pyrazole-3-carbonyl)amino]benzoic acid
• 2-(5-Butoxy-1-phenyl-1H-pyrazole-3-carboxamido)benzoic acid
• DTXSID90491125
• CHEMBL3275695

• Inchi： 1S/C21H21N3O4/c1-2-3-13-28-19-14-18(23-24(19)15-9-5-4-6-10-15)20(25)22-17-12-8-7-11-16(17)21(26)27/h4-12,14H,2-3,13H2,1H3,(H,22,25)(H,26,27)
• InChI Key： XFRYKKOFVZGPCT-UHFFFAOYSA-N
• SMILES： O(C1=CC(C(NC2C=CC=CC=2C(=O)O)=O)=NN1C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 379.15333
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.45